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Compound of Interest

Compound Name: 5-(Piperidin-1-yl)picolinonitrile

Cat. No.: B8579961 Get Quote

An In-depth Technical Guide to 5-(Piperidin-1-yl)picolinonitrile: Synthesis, Properties, and

Biological Context

Abstract
This technical guide provides a comprehensive overview of 5-(Piperidin-1-yl)picolinonitrile, a

heterocyclic compound of interest in medicinal chemistry. Due to the absence of a detailed

discovery record in peer-reviewed literature, this document outlines its likely synthetic origin,

physicochemical properties, and potential biological significance based on the activities of

structurally related molecules. This guide is intended for researchers, scientists, and

professionals in drug development, offering a foundational understanding of this compound.

Introduction and History
The precise historical account of the initial synthesis of 5-(Piperidin-1-yl)picolinonitrile is not

well-documented in publicly accessible scientific literature or patents. Its discovery is likely a

result of broader research programs in medicinal chemistry focused on the synthesis of novel

heterocyclic compounds for biological screening. The piperidine and pyridine scaffolds are

prevalent in a vast number of biologically active compounds and approved drugs, making their

combination a logical step in the exploration of new chemical entities.[1][2]

The synthesis of 5-(Piperidin-1-yl)picolinonitrile would logically proceed through the

nucleophilic aromatic substitution of a 5-halopicolinonitrile with piperidine. This type of reaction

is a fundamental and widely used method in organic synthesis for the formation of carbon-
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nitrogen bonds on aromatic rings, particularly in the synthesis of pharmaceutical intermediates.

[3][4][5] The availability of precursors like 5-bromopicolinonitrile makes this a straightforward

and high-yielding synthetic route.

While a specific "discovery" paper is elusive, the existence of 5-(Piperidin-1-yl)picolinonitrile
is confirmed by its entry in chemical databases. Its history is therefore intertwined with the

systematic exploration of chemical space around the picolinonitrile core for potential

applications in drug discovery.

Physicochemical Properties
Quantitative experimental data for 5-(Piperidin-1-yl)picolinonitrile is not extensively reported.

The following table summarizes estimated and known properties of the compound and its key

starting materials.

Property
5-(Piperidin-1-
yl)picolinonitrile

5-
Bromopicolinonitril
e

Piperidine

Molecular Formula C₁₁H₁₃N₃ C₆H₃BrN₂ C₅H₁₁N

Molecular Weight (

g/mol )
187.24 (Calculated) 183.01 85.15

Appearance
Likely a solid at room

temperature
Yellow solid Clear, colorless liquid

Boiling Point (°C) Not available Not available 106 °C

Melting Point (°C) Not available Not available -9 °C

Solubility

Expected to be

soluble in organic

solvents

Soluble in ethyl

acetate, petroleum

ether

Miscible with water

CAS Number 1177435-08-4 97483-77-7 110-89-4

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.tandfonline.com/doi/pdf/10.1080/17518253.2012.683046
https://www.researchgate.net/publication/382877109_Bench-stable_2-halopyridinium_ketene_hemiaminals_as_new_reagents_for_the_synthesis_of_2-aminopyridines_via_mild_nucleophilic_aromatic_substitutions_with_amine_nucleophiles/fulltext/66b0d7888f7e1236bc3b8a24/Bench-stable-2-halopyridinium-ketene-hemiaminals-as-new-reagents-for-the-synthesis-of-2-aminopyridines-via-mild-nucleophilic-aromatic-substitutions-with-amine-nucleophiles.pdf
https://www.youtube.com/watch?v=yjNj-DhG_F4
https://www.benchchem.com/product/b8579961?utm_src=pdf-body
https://www.benchchem.com/product/b8579961?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8579961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The synthesis of 5-(Piperidin-1-yl)picolinonitrile is most plausibly achieved via a nucleophilic

aromatic substitution reaction. Below is a detailed, representative protocol based on

established methodologies for similar transformations.

Synthesis of 5-(Piperidin-1-yl)picolinonitrile
Reaction Principle: This synthesis involves the displacement of a halide (in this case, bromide)

from the 5-position of the pyridine ring by the secondary amine, piperidine. The reaction is

typically facilitated by a base and heat.

Reactants:

5-Bromopicolinonitrile

Piperidine

A suitable base (e.g., Potassium Carbonate, Triethylamine)

A suitable solvent (e.g., Dimethylformamide (DMF), Acetonitrile, or neat piperidine)

Procedure:

To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 5-

bromopicolinonitrile (1.0 eq).

Add the chosen solvent (e.g., DMF, 10 mL per gram of 5-bromopicolinonitrile).

Add piperidine (1.2 - 2.0 eq) to the reaction mixture.

Add the base (e.g., Potassium Carbonate, 2.0 eq).

Heat the reaction mixture to a temperature between 80-120 °C. The reaction progress can

be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid

Chromatography (HPLC).

Upon completion, cool the reaction mixture to room temperature.

If a solid precipitate (the inorganic salt by-product) is present, filter the mixture.
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The solvent is removed under reduced pressure.

The crude product is then purified, typically by column chromatography on silica gel, using a

suitable eluent system (e.g., a gradient of ethyl acetate in hexane) to afford the pure 5-
(Piperidin-1-yl)picolinonitrile.

Diagram of Synthetic Workflow:
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Synthetic Workflow for 5-(Piperidin-1-yl)picolinonitrile
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Caption: Proposed synthesis of 5-(Piperidin-1-yl)picolinonitrile.
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There is currently no specific biological activity or mechanism of action data available in the

public domain for 5-(Piperidin-1-yl)picolinonitrile. However, the piperidine and pyridine

moieties are key components in a wide array of pharmacologically active molecules.[1][2][6]

Piperidine-containing compounds have demonstrated a broad spectrum of biological

activities, including but not limited to, acting as anticancer, antimicrobial, anti-inflammatory,

and central nervous system (CNS) active agents.[1][6]

Pyridine derivatives are also integral to numerous pharmaceuticals and exhibit a wide range

of biological effects.[2][7]

Given the prevalence of these scaffolds in drug discovery, it is plausible that 5-(Piperidin-1-
yl)picolinonitrile could be investigated for various therapeutic applications. A logical workflow

for the biological evaluation of a novel compound like this would involve a series of in vitro and

in vivo studies.

Diagram of a General Biological Evaluation Workflow:
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General Workflow for Biological Evaluation

Synthesis of 5-(Piperidin-1-yl)picolinonitrile
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Caption: A logical progression for investigating a novel compound.

Conclusion
5-(Piperidin-1-yl)picolinonitrile is a readily accessible heterocyclic compound with potential

for further investigation in the field of medicinal chemistry. While its specific discovery and

biological profile are not yet detailed in scientific literature, its synthesis can be confidently
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proposed based on well-established chemical principles. The structural motifs present in this

molecule suggest that it could be a valuable building block or a candidate for various biological

screening programs. This guide provides a foundational resource for researchers interested in

exploring the synthesis and potential applications of this and related compounds. Further

research is warranted to elucidate its specific properties and biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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